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Compound of Interest

Compound Name:
3-Piperidinemethanol, 1-methyl-,

(3S)-

Cat. No.: B2959969 Get Quote

An Expert Guide to the Safe Handling of (3S)-1-Methyl-3-piperidinemethanol

As a Senior Application Scientist, my foremost priority is to empower fellow researchers with

the knowledge to conduct their work safely and effectively. The integrity of our data and the

well-being of our laboratory personnel are inextricably linked. This guide provides essential,

field-tested protocols for handling (3S)-1-Methyl-3-piperidinemethanol (CAS: 104505-18-2), a

key building block in many synthetic pathways. This is not a generic checklist, but a curated set

of procedures grounded in the specific chemical nature of the topic, designed to build your

confidence and ensure a secure research environment.

Hazard Profile: Understanding the Chemistry of
Caution
Before handling any chemical, a comprehensive understanding of its intrinsic properties and

associated hazards is non-negotiable. (3S)-1-Methyl-3-piperidinemethanol is classified with

specific risks that dictate our handling protocols.

Key Hazard Statements:

H315: Causes skin irritation.

H318: Causes serious eye damage.
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H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.

These classifications from the Globally Harmonized System (GHS) are our primary drivers for

selecting appropriate personal protective equipment and engineering controls. The risk of

serious, irreversible eye damage (H318) is particularly critical and necessitates a higher level of

ocular protection than a simple "splash risk" might imply.

Physicochemical Data Summary

Property Value

Synonyms
(S)-1-Methyl-3-(hydroxymethyl)piperidine,

[(3S)-1-methylpiperidin-3-yl]methanol[1]

Molecular Formula C₆H₁₃NO

Molecular Weight 115.17 g/mol [2][3][4]

Appearance Clear, colorless liquid

Boiling Point 106-107 °C / 3.5 mmHg[3]

Density 1.026 g/mL at 25 °C[3]

Storage Class
8A - Combustible corrosive hazardous

materials[4]

Core Directive: Personal Protective Equipment
(PPE)
The following PPE regimen is the minimum standard for any procedure involving (3S)-1-Methyl-

3-piperidinemethanol. The rationale behind each component is explained to reinforce the

importance of compliance.

Eye and Face Protection: The Non-Negotiable Barrier
Due to the H318 classification ("Causes serious eye damage"), standard safety glasses are

insufficient.
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Mandatory: Always wear chemical safety goggles that provide a complete seal around the

eyes.

Best Practice/High-Risk Operations: When transferring volumes greater than ~50 mL,

working with heated material, or performing any operation with an elevated splash potential,

supplement goggles with a full-face shield.[5]

Causality: The H318 designation indicates that contact can lead to irreversible damage. A

simple splash could have career-ending consequences. The goggle/face shield combination

provides a robust, multi-layered defense against splashes, mists, and vapors. Eyewash

stations must be readily accessible and tested regularly.[6]

Skin and Body Protection: Preventing Dermal Exposure
This compound is a known skin irritant (H315). All skin contact should be avoided.

Gloves: Wear nitrile or other chemically resistant gloves. Always inspect gloves for pinholes

or tears before use. For prolonged contact or immersion, consult the glove manufacturer's

chemical resistance guide. If contamination occurs, remove gloves immediately using the

proper technique, and wash your hands thoroughly.[5]

Lab Coat: A standard cotton lab coat may not provide sufficient protection against significant

spills of a liquid corrosive. A flame-retardant lab coat is recommended. For large-scale work,

a chemically resistant apron over the lab coat is advised.

Causality: The goal is to prevent the chemical from ever reaching your skin. Contaminated

clothing must be removed immediately and washed before reuse to prevent secondary

exposure.[5]

Respiratory Protection: A Function of Ventilation
Work with (3S)-1-Methyl-3-piperidinemethanol must be conducted in a well-ventilated area,

preferably inside a certified chemical fume hood.[5][6][7]

Standard Operations: When used within a properly functioning chemical fume hood, specific

respiratory protection is typically not required.
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When a Respirator is Necessary: In the case of a large spill, ventilation failure, or if work

must be performed outside a fume hood, a NIOSH-approved respirator with organic vapor

cartridges is required.[6]

Causality: The H335 classification indicates a risk of respiratory irritation. Engineering

controls like a fume hood are the primary method of mitigating this risk. A respirator is a

secondary, but critical, line of defense when these primary controls are unavailable or

compromised.

Operational Plan: From Benchtop to Waste Stream
A safe experiment is a well-planned one. This workflow diagram illustrates the critical steps and

decision points for handling (3S)-1-Methyl-3-piperidinemethanol.
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1. Preparation Phase

2. Handling & Reaction Phase (Inside Fume Hood)

3. Waste & Decontamination Phase
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(Goggles, Gloves, Coat)

Prepare Spill Kit
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Prevent Static Discharge

Perform Chemical Transfer
Using Non-Sparking Tools

Conduct Reaction in
Closed or Contained System

Quench Reaction (if applicable)

Segregate Waste into Labeled,
Approved Hazardous Waste Container

Decontaminate Glassware
& Work Surfaces

Properly Dispose of
Contaminated PPE

end

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (3S)-1-Methyl-3-piperidinemethanol.
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Spill Response
In the event of a spill, evacuate the immediate area and alert your supervisor. For a small spill

within a fume hood, use a compatible absorbent material (e.g., Chemizorb®), collect the

material using non-sparking tools, and place it in a sealed container for hazardous waste

disposal. Do not allow the material to enter drains.

Disposal Plan
All waste containing (3S)-1-Methyl-3-piperidinemethanol, including contaminated absorbents

and disposable PPE, must be treated as hazardous waste.

Segregation: Collect in a clearly labeled, sealed, and chemically compatible container.

Labeling: The container must be marked with "Hazardous Waste" and the full chemical

name.

Disposal: The waste must be disposed of through an approved waste disposal plant,

following all local, state, and federal regulations.[5]

By adhering to these scientifically grounded protocols, you are not merely following rules; you

are actively participating in a culture of safety that protects you, your colleagues, and the

integrity of your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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